Cas no 111256-83-8 (DAPTAD)
DAPTAD structure
Product Name:DAPTAD
CAS No:111256-83-8
MF:C10H10N4O2
MW:218.2120013237
CID:2606931
PubChem ID:57346727
Update Time:2025-04-21
DAPTAD Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(dimethylamino)phenyl]-1,2,4-triazole-3,5-dione
- 3H-1,2,4-Triazole-3,5(4H)-dione, 4-[4-(dimethylamino)phenyl]-
- DTXCID30671984
- 4-[4-(DIMETHYLAMINO)PHENYL]-3H-1,2,4-TRIAZOLE-3,5(4H)-DIONE
- 4-(4'-dimethylaminophenyl)-1,2,4-triazoline-3,5-dione
- DTXSID10721239
- 111256-83-8
- 4-(4-(Dimethylamino)phenyl)-3H-1,2,4-triazole-3,5(4H)-dione
- SCHEMBL19991720
- DAPTAD
-
- Inchi: 1S/C10H10N4O2/c1-13(2)7-3-5-8(6-4-7)14-9(15)11-12-10(14)16/h3-6H,1-2H3
- InChI Key: AVUQGOKVXPENDG-UHFFFAOYSA-N
- SMILES: O=C1N=NC(N1C1C=CC(=CC=1)N(C)C)=O
Computed Properties
- Exact Mass: 218.08037557Da
- Monoisotopic Mass: 218.08037557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 65.3Ų
DAPTAD Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D113510-2.5mg |
DAPTAD |
111256-83-8 | 2.5mg |
$ 155.00 | 2022-06-06 | ||
| TRC | D113510-10mg |
DAPTAD |
111256-83-8 | 10mg |
$ 595.00 | 2022-06-06 | ||
| TRC | D113510-25mg |
DAPTAD |
111256-83-8 | 25mg |
$ 1240.00 | 2022-06-06 |
DAPTAD Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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